Cas no 57685-36-6 (2-Bromo-4-tert-butyl-1-(octyloxy)benzene)

2-Bromo-4-tert-butyl-1-(octyloxy)benzene structure
57685-36-6 structure
Product Name:2-Bromo-4-tert-butyl-1-(octyloxy)benzene
CAS No:57685-36-6
MF:C18H29BrO
MW:341.326265096664
CID:2833059
PubChem ID:68416996
Update Time:2025-04-21

2-Bromo-4-tert-butyl-1-(octyloxy)benzene Chemical and Physical Properties

Names and Identifiers

    • 2-BROMO-4-TERT-BUTYL-1-(OCTYLOXY)BENZENE
    • 2-bromo-4-t-butylphenyl octyl ether
    • DTXCID50689041
    • 57685-36-6
    • DTXSID20738297
    • SCHEMBL2851943
    • 2-Bromo-4-tert-butyl-1-(octyloxy)benzene
    • Inchi: 1S/C18H29BrO/c1-5-6-7-8-9-10-13-20-17-12-11-15(14-16(17)19)18(2,3)4/h11-12,14H,5-10,13H2,1-4H3
    • InChI Key: HBDAFSIIZLXXDK-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC(=C1)C(C)(C)C)OCCCCCCCC

Computed Properties

  • Exact Mass: 340.14018Da
  • Monoisotopic Mass: 340.14018Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 9
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.7
  • Topological Polar Surface Area: 9.2Ų

2-Bromo-4-tert-butyl-1-(octyloxy)benzene Related Literature

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